Cas no 1910123-52-2 ((3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• CAS No: 1910123-52-2
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 6333365
• PubChem ID: 104941290
• Update Time: 2025-06-15

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid
• 1910123-52-2
• EN300-1287905
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methyloxolan-2-yl)propanoic acid

• Inchi： 1S/C16H21NO5/c1-11-7-8-14(22-11)13(9-15(18)19)17-16(20)21-10-12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3,(H,17,20)(H,18,19)/t11?,13-,14?/m1/s1
• InChI Key： RUPMKLYMUNWWJB-HRDQMINSSA-N
• SMILES： O1C(C)CCC1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid

Research Briefing on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid (CAS: 1910123-52-2)

In recent years, the compound (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid (CAS: 1910123-52-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The benzyloxycarbonyl (Cbz) protecting group and the tetrahydrofuran (THF) ring in its structure make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic applications and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel protease inhibitors, where the (3R)-configuration was critical for achieving high enantioselectivity. The researchers employed a multi-step synthetic route, starting from commercially available 5-methyl-2-furanmethanol, to obtain the target compound in high yield and purity. The CAS number 1910123-52-2 was specifically referenced in relation to its characterization by NMR and mass spectrometry.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters indicate that derivatives of (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid exhibit moderate inhibitory effects against several cancer cell lines, particularly in breast and prostate cancer models. The presence of the Cbz group appears to enhance cellular permeability while maintaining stability under physiological conditions. These findings suggest potential applications in oncology drug development, though further structure-activity relationship studies are needed.

From a synthetic chemistry perspective, the compound's stability under various reaction conditions has been extensively studied. A 2024 paper in Organic Process Research & Development reported optimized conditions for large-scale production, addressing challenges related to the stereocenter's integrity during purification processes. The authors noted that maintaining the (3R)-configuration is crucial for the compound's utility in subsequent coupling reactions, particularly in solid-phase peptide synthesis applications.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Its structural features, including the hydrophobic THF ring and the cleavable Cbz group, make it an attractive candidate for prodrug design. Current investigations focus on conjugating this building block with various therapeutic payloads, with preliminary results showing improved pharmacokinetic profiles in animal models. As the field of precision medicine advances, (3R)-3-{(benzyloxy)carbonylamino}-3-(5-methyloxolan-2-yl)propanoic acid and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.